Cas no 644982-55-8 (3-Bromo-5-formylbenzonitrile)

• Product Name: 3-Bromo-5-formylbenzonitrile
• CAS No: 644982-55-8
• MF: C₈H₄BrNO
• MW: 210.027461051941
• MDL: MFCD09261040
• CID: 500289
• PubChem ID: 53425523
• Update Time: 2025-05-21

3-Bromo-5-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-formylbenzonitrile
• 3-Bromo-5-cyanobenzaldehyde
• Benzonitrile,3-bromo-5-formyl-
• Benzonitrile,3-bromo-5-formyl
• Benzonitrile, 3-bromo-5-formyl-
• FKGQJUAOTNPVFD-UHFFFAOYSA-N
• 9880AB
• FCH1324445
• AB50042
• AX8211788
• 644982-55-8
• AKOS016003638
• CS-0105500
• DTXSID90698899
• MFCD09261040
• FT-0707059
• AS-33268
• SCHEMBL552453
• 3-Bromo-5-formylbenzonitrile,3-Bromo-5-cyanobenzaldehyde
• DA-23963
• SY258809

• MDL： MFCD09261040
• Inchi： 1S/C8H4BrNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,5H
• InChI Key： FKGQJUAOTNPVFD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=O)C=1

Computed Properties

• Exact Mass: 208.94800
• Monoisotopic Mass: 208.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 1.8

Experimental Properties

• PSA: 40.86000
• LogP: 2.13328

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-5-formylbenzonitrile

3-Bromo-5-formylbenzonitrile: A Comprehensive Overview

3-Bromo-5-formylbenzonitrile, also known by its CAS number 644982-55-8, is a chemically synthesized compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a formyl group at the 5-position, and a cyano group attached to the benzene ring. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 3-Bromo-5-formylbenzonitrile involves a series of carefully controlled reactions. Typically, the process begins with the bromination of an appropriate benzene derivative, followed by the introduction of the formyl and cyano groups through electrophilic substitution or other suitable methods. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

One of the most promising applications of 3-Bromo-5-formylbenzonitrile is in drug discovery. The compound's structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. For instance, studies have shown that it exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed to develop new therapeutic agents. Researchers are currently exploring its ability to modulate specific signaling pathways involved in chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 3-Bromo-5-formylbenzonitrile is also being investigated for its role in agrochemicals. Its ability to interact with plant enzymes suggests potential use as a herbicide or fungicide. Recent field trials have demonstrated its efficacy in controlling certain crop pests without adverse effects on non-target organisms, making it a candidate for sustainable agricultural practices.

The compound's electronic properties make it an interesting candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which could be beneficial in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Scientists are actively researching ways to incorporate this compound into flexible electronic devices, leveraging its stability under various environmental conditions.

Safety considerations are paramount when handling 3-Bromo-5-formylbenzonitrile. While it is not classified as a hazardous chemical under normal conditions, proper precautions should be taken to avoid prolonged exposure or inhalation. Occupational safety guidelines recommend using protective equipment and ensuring adequate ventilation during synthesis and handling.

In conclusion, 3-Bromo-5-formylbenzonitrile, CAS number 644982-55-8, is a multifaceted compound with diverse applications across several industries. Its unique chemical structure and functional groups make it a valuable tool in research and development. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.